Cas no 63569-82-4 (3,4-dihydro-4-oxo-2-Quinazolinecarboxylic acid methyl ester)

• Product name: 3,4-dihydro-4-oxo-2-Quinazolinecarboxylic acid methyl ester
• CAS No: 63569-82-4
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 2129692
• PubChem ID: 135680903

3,4-dihydro-4-oxo-2-Quinazolinecarboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-4-oxo-2-Quinazolinecarboxylic acid methyl ester
• CCG-134861
• SCHEMBL20803565
• 63569-82-4
• DB-356614

• Inchi： InChI=1S/C10H8N2O3/c1-15-10(14)8-11-7-5-3-2-4-6(7)9(13)12-8/h2-5H,1H3,(H,11,12,13)
• InChI Key： JTUJHWJIZWDNFX-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 204.05349212Da
• Monoisotopic Mass: 204.05349212Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.8Ų